Cas no 2227788-88-5 (tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227788-88-5
• MF: C₁₄H₁₈F₃NO₅
• MW: 337.291635036469
• CID: 6396210
• PubChem ID: 165623017
• Update Time: 2025-10-17

tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• 2227788-88-5
• EN300-1897397
• tert-butyl N-{2-hydroxy-3-methoxy-5-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C14H18F3NO5/c1-13(2,3)23-12(21)18-8-5-7(11(20)14(15,16)17)6-9(22-4)10(8)19/h5-6,11,19-20H,1-4H3,(H,18,21)/t11-/m1/s1
• InChI Key： IKMLKXLJCOEOIL-LLVKDONJSA-N
• SMILES： FC([C@@H](C1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)O)(F)F

Computed Properties

• Exact Mass: 337.11370716g/mol
• Monoisotopic Mass: 337.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227788-88-5)

The compound tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227788-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, particularly the presence of a trifluoro-hydroxyethyl group and a tert-butyl carbamate moiety, which contribute to its stability and bioactivity. Researchers have successfully synthesized this compound using a multi-step process involving asymmetric catalysis, achieving high enantiomeric purity. The synthetic route has been optimized to improve yield and scalability, making it a viable candidate for further preclinical studies.

In vitro and in vivo studies have demonstrated that tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. Notably, it has shown promise in reducing cytokine production and mitigating oxidative stress in cellular models of chronic inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in prodrug strategies and formulation technologies are being explored to address these limitations and enhance its therapeutic efficacy.

In conclusion, tert-butyl N-{2-hydroxy-3-methoxy-5-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate represents a promising scaffold for drug development, with ongoing research focusing on its mechanistic insights and translational potential. Collaborative efforts between academia and industry are expected to accelerate its progression into clinical trials, paving the way for new treatments in inflammatory and related diseases.